
Essential Safety and Handling Protocols for
Janumet XR in a Research Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Janumet XR

Cat. No.: B1676350 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Janumet XR (a combination of sitagliptin and

metformin hydrochloride). The following procedures are designed to ensure a safe laboratory

environment and proper disposal of materials.

Personal Protective Equipment (PPE) and Exposure
Control
When handling Janumet XR in a solid, non-volatile form, adherence to the following PPE and

engineering controls is mandatory to minimize exposure.[1][2][3]

Engineering Controls:

Work in a well-ventilated area.[2][4] For procedures that may generate dust, such as

weighing or grinding, use a chemical fume hood or a ventilated balance enclosure.[2][4][5]

Provide eye flushing stations and safety showers in close proximity to the handling area.[1]

[2][4]

Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1][3] If

there is a potential for generating dusts, mists, or aerosols, a faceshield is recommended.[1]

[3]
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Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A standard laboratory coat or work uniform is required.[1][3]

Respiratory Protection: In situations where dust generation is likely and engineering controls

are not sufficient to control airborne concentrations, a NIOSH-approved respirator may be

necessary.

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for the active pharmaceutical

ingredients in Janumet XR.

Component CAS Number Type Value Basis

Metformin

Hydrochloride
1115-70-4 TWA 1 mg/m³ (OEB 1) Internal

Sitagliptin 654671-77-9 TWA
0.5 mg/m³ (OEB

2)
Internal

TWA (Time-Weighted Average), OEB (Occupational Exposure Band)[2]

Standard Operating Procedure for Handling
Janumet XR
This protocol outlines the step-by-step process for the safe handling of Janumet XR tablets in

a laboratory setting.

1.0 Purpose

To define the procedure for the safe handling and disposal of Janumet XR to protect laboratory

personnel from potential health hazards.

2.0 Scope

This procedure applies to all research personnel who handle Janumet XR in a laboratory

setting.
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3.0 Responsibilities

It is the responsibility of all laboratory personnel handling Janumet XR to read, understand,

and follow this protocol. The principal investigator or laboratory supervisor is responsible for

ensuring compliance.

4.0 Procedure

4.1 Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store Janumet XR in its original, tightly sealed container in a cool, dry, and well-ventilated

area.[2]

Keep away from heat, sparks, and open flames.[1][2]

Do not store with strong oxidizing agents.[2]

4.2 Handling and Preparation of Solutions

Don all required PPE as specified in the "Personal Protective Equipment (PPE) and

Exposure Control" section.

If tablets need to be crushed or manipulated, perform these actions within a chemical fume

hood or a ventilated enclosure to minimize dust generation.[1][2][4]

Avoid direct contact with the skin, eyes, and clothing.[2][4] In case of contact, follow the first

aid measures outlined in the Safety Data Sheet.[1]

Wash hands thoroughly with soap and water after handling.[1][2][4]

Do not eat, drink, or smoke in the handling area.[1][2][4]

4.3 Spill and Emergency Procedures

In the event of a small, dry spill, carefully sweep or vacuum the material, avoiding dust

generation.[6]
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Place the collected material into a sealed, labeled container for hazardous waste disposal.[6]

For larger spills, evacuate the area and follow emergency procedures.[1]

Ensure adequate ventilation.

5.0 Disposal Plan

5.1 Waste Characterization

All unused Janumet XR tablets and materials contaminated with Janumet XR (e.g., gloves,

weighing paper, contaminated labware) are to be considered hazardous waste.

5.2 Waste Collection and Storage

Collect all Janumet XR waste in a designated, sealed, and clearly labeled hazardous waste

container.

Store the waste container in a secure, designated area away from incompatible materials.

5.3 Final Disposal

Dispose of the hazardous waste through an approved waste disposal company, in

accordance with all local, state, and federal regulations.[6]

Do not dispose of Janumet XR in the regular trash or down the drain.[7][8][9]

Experimental Workflow for Handling Janumet XR
The following diagram illustrates the logical flow for the safe handling of Janumet XR from

receipt to disposal.
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Caption: Workflow for Safe Handling and Disposal of Janumet XR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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